5-tert-Butyl-1H-pyrrole-2-carbaldehyde
Overview
Description
5-tert-Butyl-1H-pyrrole-2-carbaldehyde is a chemical compound with the molecular formula C9H13NO . It is often used as an organic synthesis intermediate and in pharmaceutical intermediates . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of 5-tert-Butyl-1H-pyrrole-2-carbaldehyde is 151.21 . The InChI Key, which is a unique identifier for the compound, is ZNJCNYKORDMSSO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-tert-Butyl-1H-pyrrole-2-carbaldehyde has a number of physical and chemical properties. It has a high GI absorption and is BBB permeant . It is soluble, with a solubility of 0.27 mg/ml . It has a Lipophilicity Log Po/w (SILICOS-IT) of 2.65 .Scientific Research Applications
- Metal-Ion Batteries : Catechols can serve as cathode materials or binders in metal-ion batteries, contributing to high energy density accumulation .
- Redox Flow Batteries : Molecular catechols, such as 3,5-pyrocatecholdisulfonate (Tiron), are potential catholytes for organic flow batteries .
Organic Synthesis
5-(tert-Butyl)-1H-pyrrole-2-carbaldehyde plays a crucial role in organic synthesis:
- Building Block : It serves as a building block for more complex organic molecules. The boronic acid functionality allows it to participate in various coupling reactions, such as Suzuki-Miyaura couplings .
Pharmaceutical Research
While not directly related to this compound, the tert-butyl group has been studied in pharmaceutical research:
- PDE4 Inhibitors : Researchers have explored pyrazole derivatives containing the tert-butyl group as effective PDE4 inhibitors for treating anti-inflammatory diseases .
Optical Brighteners
A related compound, 2,5-bis(5-tert-butyl-2-benzoxazolyl)thiophene, is used as an optical brightener. It converts UV light into visible light and finds applications in various materials, including thermoplastic resins, paint, and coatings .
Safety and Hazards
properties
IUPAC Name |
5-tert-butyl-1H-pyrrole-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-9(2,3)8-5-4-7(6-11)10-8/h4-6,10H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNJCNYKORDMSSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(N1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(tert-Butyl)-1H-pyrrole-2-carbaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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